Cas no 1805841-73-9 (4-(3-Bromopropyl)-3-(difluoromethyl)toluene)

• Product Name: 4-(3-Bromopropyl)-3-(difluoromethyl)toluene
• CAS No: 1805841-73-9
• MF: C₁₁H₁₃BrF₂
• MW: 263.12172961235
• CID: 5004536
• Update Time: 2025-09-22

4-(3-Bromopropyl)-3-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-(difluoromethyl)toluene

• Inchi： 1S/C11H13BrF2/c1-8-4-5-9(3-2-6-12)10(7-8)11(13)14/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： CHHUSJWZKBOZDI-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 4-(3-Bromopropyl)-3-(difluoromethyl)toluene

Recent Advances in the Application of 4-(3-Bromopropyl)-3-(difluoromethyl)toluene (CAS: 1805841-73-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Bromopropyl)-3-(difluoromethyl)toluene (CAS: 1805841-73-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its role as a versatile intermediate in organic synthesis and its emerging applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key building block for the synthesis of novel kinase inhibitors. Researchers utilized 4-(3-Bromopropyl)-3-(difluoromethyl)toluene as a precursor to develop a series of potent and selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative disorders. The bromopropyl moiety was particularly crucial for introducing targeted modifications that enhanced binding affinity while maintaining metabolic stability.

Recent advancements in synthetic methodologies have significantly improved the accessibility of 4-(3-Bromopropyl)-3-(difluoromethyl)toluene. A 2024 report in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield (78%) and purity (>99%) compared to previous methods. This development is particularly relevant for pharmaceutical applications where consistent quality and large-scale production are essential.

The compound's unique combination of difluoromethyl and bromopropyl groups has been exploited in several drug discovery programs. A notable application appears in recent patent filings (WO2023187654) where derivatives of 4-(3-Bromopropyl)-3-(difluoromethyl)toluene were incorporated into novel PROTAC (Proteolysis Targeting Chimera) molecules targeting estrogen receptors. The bromine atom serves as an ideal handle for further functionalization through cross-coupling reactions, while the difluoromethyl group contributes to improved metabolic stability and membrane permeability.

Emerging research suggests potential applications beyond small molecule therapeutics. A 2024 study in Bioconjugate Chemistry reported the successful use of 4-(3-Bromopropyl)-3-(difluoromethyl)toluene as a linker in antibody-drug conjugates (ADCs). The compound's stability under physiological conditions and its ability to release payloads in targeted environments make it particularly valuable for next-generation ADC development.

Despite these promising developments, challenges remain in fully characterizing the compound's reactivity profile and potential toxicity. Recent computational studies published in Chemical Research in Toxicology (2024) have begun to address these questions, using quantum mechanical calculations to predict metabolic pathways and potential reactive intermediates. These studies provide valuable insights for medicinal chemists working with this building block.

The pharmaceutical industry's growing interest in 4-(3-Bromopropyl)-3-(difluoromethyl)toluene is reflected in market analyses showing a steady increase in demand for this compound. According to recent industry reports, the compound's unique properties position it as a valuable tool in fragment-based drug discovery and structure-activity relationship studies, particularly for challenging targets where traditional approaches have proven insufficient.

In conclusion, 4-(3-Bromopropyl)-3-(difluoromethyl)toluene (CAS: 1805841-73-9) represents a versatile and increasingly important building block in modern drug discovery. Its applications span from small molecule therapeutics to complex bioconjugates, with recent research continuing to expand its utility. As synthetic methods improve and our understanding of its properties deepens, this compound is likely to play an even more significant role in addressing unmet medical needs through innovative chemical approaches.